4-((2-Nitro-1H-imidazol-1-yl)methoxy)-2-buten-1-ol

• IUPAC Name: (E)-4-[(2-nitroimidazol-1-yl)methoxy]but-2-en-1-ol
• InChI: InChI=1S/C8H11N3O4/c12-5-1-2-6-15-7-10-4-3-9-8(10)11(13)14/h1-4,12H,5-7H2/b2-1+
• InChI Key: OGIXVTVGRBZYJM-OWOJBTEDSA-N
• Canonical SMILES: C1=CN(C(=N1)[N+](=O)[O-])COCC=CCO
• Isomeric SMILES: C1=CN(C(=N1)[N+](=O)[O-])COC/C=C/CO
• Molecular Formula: C8H11N3O4
• DSSTOX Substance ID: DTXSID40879176
• Molecular Weight: 213.19 g/mol
• CAS RN: 93679-10-8, 101179-42-4

Description

4-((2-Nitro-1H-imidazol-1-yl)methoxy)-2-buten-1-ol, also known as NIMB, is a chemical compound that has been extensively studied for its potential use in scientific research. NIMB is a synthetic compound that has been shown to have a range of biological and physiological effects, making it a promising candidate for use in a variety of research applications.

Mechanism of Action

The mechanism of action of 4-((2-Nitro-1H-imidazol-1-yl)methoxy)-2-buten-1-ol is complex and not fully understood. However, it is believed that 4-((2-Nitro-1H-imidazol-1-yl)methoxy)-2-buten-1-ol works by inhibiting the activity of certain enzymes that are involved in cell growth and division. This leads to the inhibition of tumor growth and the induction of cell death.
Biochemical and Physiological Effects:
4-((2-Nitro-1H-imidazol-1-yl)methoxy)-2-buten-1-ol has a range of biochemical and physiological effects, including the inhibition of cell growth and division, the induction of cell death, and the modulation of immune function. These effects make 4-((2-Nitro-1H-imidazol-1-yl)methoxy)-2-buten-1-ol a promising candidate for use in a variety of research applications, including cancer therapy and immunology.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 4-((2-Nitro-1H-imidazol-1-yl)methoxy)-2-buten-1-ol in lab experiments is its potent anti-tumor activity. This makes it a promising candidate for use in cancer therapy research. However, one limitation of using 4-((2-Nitro-1H-imidazol-1-yl)methoxy)-2-buten-1-ol in lab experiments is its complex synthesis process, which can make it difficult to produce in large quantities.

Future Directions

There are many potential future directions for research on 4-((2-Nitro-1H-imidazol-1-yl)methoxy)-2-buten-1-ol. One promising area of research is the development of new synthetic methods for producing 4-((2-Nitro-1H-imidazol-1-yl)methoxy)-2-buten-1-ol, which could lead to increased yields and lower costs. Another area of research is the development of new cancer therapies based on the use of 4-((2-Nitro-1H-imidazol-1-yl)methoxy)-2-buten-1-ol. Finally, further research is needed to fully understand the mechanism of action of 4-((2-Nitro-1H-imidazol-1-yl)methoxy)-2-buten-1-ol, which could lead to the development of new drugs and therapies based on this compound.

Synthesis Methods

The synthesis of 4-((2-Nitro-1H-imidazol-1-yl)methoxy)-2-buten-1-ol involves a multi-step process that begins with the reaction of 2-nitroimidazole with formaldehyde to form 2-nitro-1-(hydroxymethyl)imidazole. This compound is then reacted with 2-buten-1-ol to form the final product, 4-((2-Nitro-1H-imidazol-1-yl)methoxy)-2-buten-1-ol. The synthesis of 4-((2-Nitro-1H-imidazol-1-yl)methoxy)-2-buten-1-ol is a complex process that requires careful control of reaction conditions to ensure the purity and yield of the final product.

Scientific Research Applications

4-((2-Nitro-1H-imidazol-1-yl)methoxy)-2-buten-1-ol has been extensively studied for its potential use in a variety of scientific research applications. One of the most promising areas of research is in the treatment of cancer. 4-((2-Nitro-1H-imidazol-1-yl)methoxy)-2-buten-1-ol has been shown to have potent anti-tumor activity, both in vitro and in vivo, making it a promising candidate for use in cancer therapy.